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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Indium-111 (¹¹¹In) Single Photon Emission

Computed Tomography (SPECT) imaging performance with histological findings, the gold

standard for disease confirmation. We delve into key applications of ¹¹¹In SPECT, presenting

supporting experimental data, detailed protocols, and visual workflows to aid in the critical

evaluation of this imaging modality.

Key Performance Metrics Validated by Histology
The diagnostic accuracy of ¹¹¹In SPECT imaging is critically dependent on the specific

radiotracer used and the clinical indication. Below, we summarize quantitative data from studies

that have validated ¹¹¹In SPECT results against histology.

Inflammatory Bowel Disease (IBD)
¹¹¹In-labeled leukocyte scintigraphy is utilized to assess the extent and activity of IBD.

Histological analysis of biopsy specimens obtained during colonoscopy serves as the reference

standard.
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Study
Population &
Tracer

Comparison
Modality

Key Findings
Diagnostic
Accuracy of
¹¹¹In Scan

Reference

52 adults with

Crohn's disease

or ulcerative

colitis using ¹¹¹In-

granulocytes

Colonoscopy and

Histology

Excellent

correlation

between ¹¹¹In

scan and

histology for

disease extent (r

= 0.90) and

disease activity (r

= 0.91).

High correlation,

specific accuracy

metrics not

provided.

[1][2]

19 children and

adolescents with

chronic IBD

using ¹¹¹In-

leukocytes

Colonoscopy and

Histology

¹¹¹In scan

demonstrated

low diagnostic

accuracy

compared to

colonoscopy.

Sensitivity: 18%,

Specificity:

62.5%, Accuracy:

37%

[3]

Neuroendocrine Tumors (NETs)
¹¹¹In-pentetreotide (OctreoScan), a somatostatin analog, is used to image neuroendocrine

tumors that express somatostatin receptors. Histopathology of resected tissue is the definitive

diagnostic standard.
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Study
Population &
Tracer

Comparison
Modality

Key Findings
Diagnostic
Accuracy of
¹¹¹In SPECT/CT

Reference

81 patients with

known or

suspected NET

using ¹¹¹In-

DTPA-octreotide

SPECT vs.

SPECT/CT

(Histology/follow-

up as reference)

SPECT/CT

correctly

classified a

significantly

higher proportion

of lesions

compared to

SPECT alone.

96.4% of lesions

correctly

classified.

[4]

50 patients with

NET of unknown

primary using

¹¹¹In-DTPA-

octreotide

Ga-68

DOTATOC

PET/CT

(Histology as

reference)

Ga-68

DOTATOC

PET/CT detected

significantly more

primary tumors

than ¹¹¹In-DTPA-

octreotide

SPECT/CT.

Primary tumor

detection rate:

8%

[5]

Infection Imaging
¹¹¹In-labeled white blood cells (WBCs) are used to localize sites of infection and inflammation.

The gold standard for confirmation is typically microbiological analysis and histology of tissue

samples.
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Study
Population &
Indication

Reference
Standard

Key Findings

Diagnostic
Accuracy of
¹¹¹In-WBC
Scan

Reference

22 patients with

suspected spine

infections

Biopsy with

microbiological

diagnosis

High incidence of

false-negative

scans,

particularly with

prior antibiotic

therapy.

Sensitivity: 17%,

Specificity:

100%, Accuracy:

31%

[6]

137 patients with

suspected

infections

(various sites)

Final clinical

diagnosis

Overall

sensitivity was

low, but

specificity was

high.

Sensitivity: 43%,

Specificity: 90%
[7]

Experimental Protocols
Detailed methodologies are crucial for interpreting and reproducing research findings. Below

are summaries of the experimental protocols from the cited studies.

¹¹¹In-Granulocyte Scintigraphy for IBD
Patient Preparation: No specific patient preparation was detailed.

Radiolabeling: A pure granulocyte fraction was separated from the patient's blood and

labeled with ¹¹¹In.

Image Acquisition: Imaging was performed after the reinjection of the labeled granulocytes.

Data Analysis: The extent and severity of colonic involvement were assessed using a

numerical grading system on the scans.

Histological Validation: The findings from the ¹¹¹In scans were compared with endoscopic

and histological assessments, which were also graded numerically.[1][2]
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¹¹¹In-Leukocyte Scintigraphy in Pediatric IBD
Patient Population: 19 children and adolescents with chronic inflammatory bowel disease.

Imaging Protocol: Indium-111 leukocyte scanning was performed.

Comparative Procedure: All patients underwent colonoscopy.

Histological Analysis: Biopsies were taken during colonoscopy for histological study.

Statistical Analysis: The sensitivity, specificity, and accuracy of the ¹¹¹In scan and

colonoscopy were calculated in comparison to the histological results.[3]

¹¹¹In-Octreotide SPECT/CT for Neuroendocrine Tumors
Patient Population: 81 consecutive patients with known or suspected NETs.

Imaging Agent: ¹¹¹In-DTPA-octreotide.

Imaging Protocol: Patients underwent scintigraphy using an integrated SPECT/low-energy-

CT system.

Image Interpretation: SPECT and fused SPECT/CT images were interpreted separately. A

lesion-by-lesion analysis was performed, with the probability of a lesion being a NET graded

on a 5-point scale.

Reference Standard: The final diagnosis was confirmed by either histopathology or

clinical/imaging follow-up data.

Statistical Analysis: The diagnostic performance of SPECT versus SPECT/CT was assessed

by ROC analysis and the McNemar test.[4]

¹¹¹In-WBC Scintigraphy for Spine Infections
Patient Population: 22 patients with suspected spine sepsis.

Imaging Protocol: Patients underwent Indium-111 white blood cell scintigraphy.
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Histological and Microbiological Validation: All patients had open or percutaneous biopsies

for microbiologic diagnosis.

Data Analysis: The results of the indium imaging were categorized as true positive, false

positive, true negative, or false negative based on the biopsy results.

Statistical Analysis: Sensitivity, specificity, and accuracy of the ¹¹¹In-WBC imaging were

calculated.[6]

Visualizing the Workflow
The following diagrams illustrate the typical experimental workflows for validating ¹¹¹In SPECT

imaging with histology.

Patient with Suspected IBD

¹¹¹In-Leukocyte SPECT

Histological Validation

Comparative Analysis

Patient Enrollment

Blood Draw

Colonoscopy

Leukocyte Isolation & Radiolabeling with ¹¹¹In Re-injection of Labeled Leukocytes SPECT Imaging

Comparison of Imaging and Histology Results

Biopsy of Inflamed Tissue Histological Analysis

Click to download full resolution via product page

Caption: Workflow for validating ¹¹¹In-Leukocyte SPECT in IBD.
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Caption: Principle of ¹¹¹In-pentetreotide uptake in NETs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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